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Compound of Interest

Compound Name: Parellin

Cat. No.: B1257211

Initial investigations into the chemical structure and biological activity of a compound identified
as "Parellin" have revealed a likely case of mistaken identity, pointing towards the compound
"Pannellin." However, a comprehensive search of available scientific literature and databases
for both "Parellin” and "Pannellin" has yielded limited information, particularly concerning its
biological functions, signaling pathways, and associated experimental data. This scarcity of
public information prevents the creation of an in-depth technical guide as requested.

Chemical Structure of Pannellin

The primary lead in the investigation for "Parellin" was the identification of "Pannellin” in the
PubChem database. It is plausible that "Parellin" is a misspelling or a less common synonym
for Pannellin. The available data provides a clear chemical structure for Pannellin.

Table 1: Chemical Identity of Pannellin[1]
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Identifier Value

methyl (10S,11R,12R,13S,14R)-10,11-

dihydroxy-8-methoxy-14-(4-methoxyphenyl)-13-
IUPAC Name phenyl-4,6,15-

trioxatetracyclo[7.6.0.03,7.01° 4|pentadeca-

1,3(7),8-triene-12-carboxylate

Molecular Formula C28H2609
Molecular Weight 506.5 g/mol
CAS Number 217481-12-4

The structure of Pannellin is complex, featuring a tetracyclic core. A visual representation of this
structure is essential for a complete understanding.

Pannellin (C28H26009)

Click to download full resolution via product page

Figure 1: 2D structure of Pannellin.

Biological Activity and Signaling Pathways: A
Knowledge Gap

Despite a thorough search for the biological activity, mechanism of action, and associated
signaling pathways of both "Parellin” and "Pannellin," no specific information could be retrieved
from the public domain. The scientific literature does not appear to contain studies detailing the
pharmacological effects or the molecular targets of this compound.

This lack of information makes it impossible to construct the requested diagrams of signaling
pathways, experimental workflows, or logical relationships involving Parellin/Pannellin.
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Similarly, the absence of published research means there is no quantitative data or detailed
experimental protocols to present.

Conclusion

While the chemical identity of the requested compound "Parellin” is most likely "Pannellin," as
evidenced by the detailed structural information available, its biological role remains enigmatic.
The absence of research papers, clinical studies, or any form of experimental data in the public
domain precludes the development of a comprehensive technical guide. Researchers and drug
development professionals interested in this compound would likely need to conduct
foundational research to elucidate its properties and potential therapeutic applications. Further
investigation into private research databases or direct contact with chemical suppliers who list
this compound may yield more information. However, based on publicly accessible knowledge,
the story of Parellin/Pannellin's biological function is yet to be written.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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